4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C11H10N2O2/c1-7-9(8-5-3-2-4-6-8)12-13-10(7)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key: SGRSFFPRUYGFGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1C2=CC=CC=C2)C(=O)O
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• CAS No.: 890624-82-5, 879770-33-9

Description

4-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid (MPPCA) is an organic compound with a molecular formula of C10H9N3O2. It is a white crystalline solid that is odorless and relatively stable under normal conditions. MPPCA is an important intermediate used in the synthesis of various pharmaceuticals, agrochemicals, and other industrial products. It is also used in the synthesis of amino acids and other compounds. Due to its versatility, MPPCA has been studied extensively in recent years.

Scientific Research Applications

Structural and Spectral Studies

• Structural Analysis : The compound 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a derivative of the requested compound, has been investigated for its structural and spectral properties. Studies included NMR, FT-IR spectroscopy, and X-ray diffraction techniques, providing insights into the molecular structure and electronic transitions within the molecule (Viveka et al., 2016).

Synthesis and Chemical Properties

• Synthesis Methods : Various methods have been employed to synthesize related pyrazole derivatives, demonstrating the chemical versatility and reactivity of this class of compounds. These include the synthesis of 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters (Gokulan et al., 2012) and the preparation of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carbxylic acids (Maqbool et al., 2014).

Pharmacological Applications

• Analgesic and Anti-inflammatory Activities : Research on derivatives such as 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters has shown significant analgesic and anti-inflammatory activities, suggesting potential pharmaceutical applications of these compounds (Gokulan et al., 2012).

Material Science and Coordination Chemistry

• Coordination Polymers : Pyrazole derivatives have been used in the synthesis of metal coordination polymers, illustrating their utility in materials science. These compounds have demonstrated interesting structural features such as helical and zig-zag chains, highlighting their potential in designing novel materials (Liu et al., 2014).

Mechanism of Action

Target of Action

A similar compound, 3-methylpyrazole-5-carboxylic acid, is known to be a potent and selective inhibitor of d-amino acid oxidase (dao) . DAO is an enzyme that catalyzes the oxidation of D-amino acids into their corresponding keto acids .

Mode of Action

Based on the structure of pyrazoles, it is known that the combination of two dissimilar and adjacent nitrogen atoms in the azole (-n-n(h)- motif) allows it to simultaneously donate and accept hydrogen bonds . This favors the establishment of intermolecular interactions, either among pyrazole molecules themselves or between pyrazoles and neighboring molecules that participate in proton transfer processes .

Biochemical Pathways

The inhibition of dao by similar compounds can affect the metabolism of d-amino acids . This could potentially influence various biochemical pathways, including those involved in neurotransmission and oxidative stress .

Result of Action

Similar compounds that inhibit dao have been reported to protect dao cells from oxidative stress induced by d-serine . They specifically prevent formalin-induced tonic pain .

Future Directions

Pyrazoles have been studied for more than a century as an important class of heterocyclic compounds. They have been applied to treat various diseases including inflammatory, diabetic, cancer, bacterial, and analgesic diseases. The incorporation of an acid group into organic molecules, including pyrazole derivatives, has a potential to modify the bioactivities. Therefore, “4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid” and its derivatives could be considered as a precursor structure for further design of pesticides.